Cas no 25752-95-8 (Benzene, 1,4-bis[(1,1-dimethylethyl)thio]-)

• Product Name: Benzene, 1,4-bis[(1,1-dimethylethyl)thio]-
• CAS No: 25752-95-8
• MF: C₁₄H₂₂S₂
• MW: 254.454481601715
• CID: 1424106
• PubChem ID: 784937
• Update Time: 2025-04-20

Benzene, 1,4-bis[(1,1-dimethylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis[(1,1-dimethylethyl)thio]-
• 1,4-bis(tert-butylsulfanyl)benzene
• STL333928
• AKOS000663914
• DTXSID00354853
• 25752-95-8

• Inchi： 1S/C14H22S2/c1-13(2,3)15-11-7-9-12(10-8-11)16-14(4,5)6/h7-10H,1-6H3
• InChI Key： ZLBRWPOMYZBQSI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)SC(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 254.11646
• Monoisotopic Mass: 254.11629305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0